MFCD18318062

• IUPAC Name: 5-(2,3-dichlorophenyl)-2-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C13H9Cl2NO3/c1-19-12-9(13(17)18)5-7(6-16-12)8-3-2-4-10(14)11(8)15/h2-6H,1H3,(H,17,18)
• InChI Key: KSUAAWSOCAEZLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C2=C(C(=CC=C2)Cl)Cl)C(=O)O
• Molecular Formula: C13H9Cl2NO3
• DSSTOX Substance ID: DTXSID00687996
• Molecular Weight: 298.12 g/mol
• CAS No.: 1261891-63-7

Description

The compound “MFCD18318062” is a specialized chemical compound with a unique molecular structure. It is known for its versatile applications in various fields of scientific research and industry. This compound is characterized by its distinct chemical properties, making it a valuable asset for researchers and scientists.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of “MFCD18318062” involves a series of chemical reactions under controlled conditions. The primary synthetic route includes the reaction of specific precursor molecules in the presence of catalysts and solvents. The reaction conditions, such as temperature, pressure, and pH, are meticulously controlled to ensure the desired yield and purity of the compound.

Industrial Production Methods: In industrial settings, the production of “this compound” is scaled up using advanced chemical engineering techniques. The process involves continuous flow reactors and automated systems to maintain consistency and efficiency. The industrial production methods are designed to optimize the yield and minimize the production costs while adhering to safety and environmental regulations.

Chemical Reactions Analysis

Types of Reactions: “MFCD18318062” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by specific reagents and catalysts under controlled conditions.

Common Reagents and Conditions:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Reduction reactions involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions are carried out using halogenating agents or nucleophiles in the presence of appropriate solvents.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

“MFCD18318062” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is employed in biochemical assays and studies involving enzyme interactions.

Industry: “this compound” is utilized in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of “MFCD18318062” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their structure and function. This interaction can lead to various biochemical and physiological responses, depending on the context of its application.

Comparison with Similar Compounds

“MFCD18318062” can be compared with other similar compounds based on its chemical structure and properties. Some similar compounds include:

Compound A: Known for its similar reactivity in oxidation reactions.

Compound B: Shares structural similarities but differs in its reduction potential.

Compound C: Exhibits comparable substitution reaction profiles.

The uniqueness of “this compound” lies in its specific molecular configuration, which imparts distinct chemical and physical properties, making it suitable for specialized applications.